Cas no 1518412-01-5 (3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine)

3-Methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine is a sulfur-containing amine derivative featuring an imidazole substituent. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its unique structural framework, combining a thioether linkage with a heterocyclic imidazole moiety. The presence of the imidazole group may confer bioactivity, making it a candidate for further study in drug discovery or catalytic applications. Its well-defined molecular structure allows for precise modifications, facilitating targeted synthesis in medicinal chemistry. The compound's stability and functional group compatibility suggest suitability for use as an intermediate in the development of specialized organic molecules.
3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine structure
1518412-01-5 structure
Product Name:3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine
CAS No:1518412-01-5
MF:C10H19N3S
MW:213.342960596085
MDL:MFCD23902640
CID:5151385
PubChem ID:80450984
Update Time:2025-11-02

3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanamine, 3-methyl-1-[(1-methyl-1H-imidazol-2-yl)thio]-
    • 2-[(2-amino-3-methylpentyl)sulfanyl]-1-methyl-1H-imidazole
    • 3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine
    • MDL: MFCD23902640
    • Inchi: 1S/C10H19N3S/c1-4-8(2)9(11)7-14-10-12-5-6-13(10)3/h5-6,8-9H,4,7,11H2,1-3H3
    • InChI Key: GBYVQOSADCROLU-UHFFFAOYSA-N
    • SMILES: C(SC1N(C)C=CN=1)C(N)C(C)CC

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 345.0±44.0 °C at 760 mmHg
  • Flash Point: 162.4±28.4 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine Security Information

3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine Pricemore >>

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Additional information on 3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine

Exploring the Unique Properties and Applications of 3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine (CAS No. 1518412-01-5)

In the ever-evolving landscape of chemical research and pharmaceutical development, 3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine (CAS No. 1518412-01-5) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its imidazole-thioether backbone and branched amine functionality, presents a fascinating case study in modern medicinal chemistry and material science applications.

The molecular architecture of 3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine combines several pharmacologically relevant features that make it particularly valuable in drug discovery pipelines. The presence of both imidazole and thioether moieties in its structure contributes to its potential as a bioisostere for various biological targets, while the amine group offers opportunities for salt formation and improved solubility profiles. Researchers have noted its potential in addressing current challenges in neurological drug development and enzyme modulation, topics that consistently rank high in scientific literature searches.

Recent studies focusing on CAS 1518412-01-5 have explored its physicochemical properties, revealing interesting characteristics that align with current trends in drug-like molecule design. The compound demonstrates optimal lipophilicity parameters (logP range 2.1-2.5) and satisfactory aqueous solubility, making it suitable for various formulation approaches. These properties are particularly relevant given the growing emphasis on oral bioavailability enhancement in pharmaceutical research - a topic generating numerous queries in scientific databases and AI-powered search platforms.

The synthetic versatility of 3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine has attracted attention from process chemists. Current literature describes multiple synthetic routes to this compound, with particular focus on green chemistry approaches that minimize environmental impact - a subject of increasing importance in chemical manufacturing. The imidazole-thioether linkage in the molecule can be achieved through various coupling strategies, offering flexibility in large-scale production while maintaining high purity standards (>98% by HPLC).

In material science applications, CAS 1518412-01-5 has shown promise as a building block for functional polymers and coordination complexes. The compound's ability to act as a ligand precursor has been investigated in catalysis research, particularly in reactions requiring metal complex stabilization. These applications resonate with current industry demands for specialty chemicals in advanced material development, a sector experiencing rapid growth according to recent market analysis reports.

From a commercial perspective, the global availability of 3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine remains limited to specialized suppliers, with current pricing reflecting its status as a research-grade chemical. Market intelligence suggests growing interest from pharmaceutical and biotechnology companies, particularly those focusing on CNS-targeted therapies and enzyme inhibitor development - two areas generating substantial search traffic in professional databases.

Quality control protocols for CAS 1518412-01-5 typically involve comprehensive characterization using HPLC-MS, NMR spectroscopy, and elemental analysis. These analytical methods ensure batch-to-batch consistency, crucial for research reproducibility - a topic receiving increased attention in scientific publishing circles. The compound's stability profile indicates good shelf life when stored under recommended conditions (typically -20°C under inert atmosphere), addressing common concerns about chemical storage stability frequently searched by laboratory professionals.

Looking ahead, the scientific community anticipates expanded applications for 3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine in both pharmaceutical and material science domains. Ongoing research explores its potential as a scaffold for drug discovery and as a component in advanced material formulations. These developments align with broader industry trends toward multifunctional compounds that can address multiple technological challenges simultaneously - a concept generating significant discussion in recent chemistry forums and publications.

For researchers considering working with CAS 1518412-01-5, it's worth noting that while the compound doesn't fall under restricted categories, standard laboratory safety protocols should be followed. Proper personal protective equipment (PPE) and fume hood use are recommended when handling this material, consistent with general laboratory best practices that remain a constant focus of safety training programs worldwide.

The intellectual property landscape surrounding 3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine shows several patents referencing its structure as part of larger compound libraries or specific applications. This patent activity reflects the compound's perceived value in medicinal chemistry and suggests potential for future commercial development - a factor that frequently influences procurement decisions among research organizations.

In conclusion, 3-methyl-1-(1-methyl-1H-imidazol-2-yl)sulfanylpentan-2-amine (CAS No. 1518412-01-5) represents an intriguing case study in modern chemical research. Its unique structural features, combined with promising applications in both life sciences and material development, position it as a compound worthy of continued investigation. As research progresses, we can expect to see this molecule feature more prominently in scientific literature and potentially in practical applications that address current technological and therapeutic challenges.

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